Cas no 1787880-70-9 (4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one)

4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one is a structurally complex heterocyclic compound featuring a benzothiazole and pyran-2-one moiety linked via a piperidinyloxy bridge. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for applications requiring selective functionalization or targeted reactivity. The benzothiazole component may contribute to enhanced binding affinity in medicinal chemistry contexts, while the pyran-2-one scaffold offers versatility for further derivatization. Its methyl substitution at the 6-position improves stability and influences electronic properties. The compound’s design allows for exploration in drug discovery, particularly for kinase inhibitors or enzyme modulators, where its hybrid structure could enable precise interactions with biological targets. Handling requires standard precautions for organic intermediates.

4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one structure

1787880-70-9 structure

Product Name:4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

CAS No:1787880-70-9

MF:C₁₉H₁₈N₂O₄S

MW:370.422223567963

CID:5366725

Update Time:2025-05-28

4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

- 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one
- Inchi： 1S/C19H18N2O4S/c1-12-10-14(11-17(22)24-12)25-13-6-8-21(9-7-13)19(23)18-20-15-4-2-3-5-16(15)26-18/h2-5,10-11,13H,6-9H2,1H3
- InChI Key： BKQAFQHSFGYVHX-UHFFFAOYSA-N
- SMILES： C1(=O)OC(C)=CC(OC2CCN(C(C3=NC4=CC=CC=C4S3)=O)CC2)=C1

4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6473-8066-2μmol	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6473-8066-5μmol	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6473-8066-10μmol	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6473-8066-20μmol	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6473-8066-1mg	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6473-8066-2mg	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6473-8066-3mg	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6473-8066-4mg	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6473-8066-5mg	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6473-8066-10mg	4-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}-6-methyl-2H-pyran-2-one	1787880-70-9	90%+	10mg	$79.0	2023-04-25

4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. Alt-proteins: A promising future
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Related Categories

Additional information on 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

Research Briefing on 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS: 1787880-70-9)

The compound 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS: 1787880-70-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique structural features, including the benzothiazole and pyran-2-one moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with biological targets, providing valuable insights for drug design.

In vitro and in vivo studies have demonstrated promising results, particularly in models of chronic inflammation and certain cancer types. The compound exhibits low cytotoxicity in normal cells, suggesting a favorable safety profile. However, further pharmacokinetic and toxicological studies are required to assess its clinical potential fully. Collaborative efforts between academic and industrial researchers are underway to optimize its formulation and delivery mechanisms.

The synthesis of 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one involves multi-step organic reactions, with recent advancements focusing on improving yield and scalability. Green chemistry approaches are being explored to minimize environmental impact. Patent filings indicate growing commercial interest, with potential applications in both small-molecule therapeutics and diagnostic tools.

In conclusion, 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one represents a promising candidate for further development in targeted therapies. Its unique chemical properties and biological activities warrant continued investigation, particularly in combination therapies and personalized medicine approaches. Future research directions include structure-activity relationship studies and the exploration of its potential in other disease areas.